Cas no 63467-34-5 (1-methoxy-4-phenylpyridinium iodide)
63467-34-5 structure
Product Name:1-methoxy-4-phenylpyridinium iodide
CAS No:63467-34-5
MF:C12H12INO
MW:313.134255409241
CID:960298
PubChem ID:113263
Update Time:2025-04-19
1-methoxy-4-phenylpyridinium iodide Chemical and Physical Properties
Names and Identifiers
-
- 1-methoxy-4-phenylpyridinium iodide
- Pyridinium, 1-methoxy-4-phenyl-, iodide
- Pyridinium, 1-methoxy-4-phenyl-, iodide (1:1)
- NS00054821
- STKHLBWQKSAUEB-UHFFFAOYSA-M
- EINECS 264-236-8
- DB-216149
- DTXSID80886607
- 63467-34-5
-
- Inchi: 1S/C12H12NO.HI/c1-14-13-9-7-12(8-10-13)11-5-3-2-4-6-11;/h2-10H,1H3;1H/q+1;/p-1
- InChI Key: STKHLBWQKSAUEB-UHFFFAOYSA-M
- SMILES: [I-].O(C)[N+]1C=CC(=CC=1)C1C=CC=CC=1
Computed Properties
- Exact Mass: 300.902
- Monoisotopic Mass: 312.99636g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 15
- Rotatable Bond Count: 2
- Complexity: 158
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 13.1Ų
Experimental Properties
- PSA: 13.11
1-methoxy-4-phenylpyridinium iodide Related Literature
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Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
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J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
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5. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
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